Cas no 1795491-93-8 (N-ethyl-4-methoxy-[1,4'-bipiperidine]-1'-carboxamide)

• Product Name: N-ethyl-4-methoxy-[1,4'-bipiperidine]-1'-carboxamide
• CAS No: 1795491-93-8
• MF: C₁₄H₂₇N₃O₂
• MW: 269.383083581924
• CID: 5369898
• Update Time: 2025-06-23

N-ethyl-4-methoxy-[1,4'-bipiperidine]-1'-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-4-(4-methoxypiperidin-1-yl)piperidine-1-carboxamide
• N-ethyl-4-methoxy-[1,4'-bipiperidine]-1'-carboxamide

• Inchi： 1S/C14H27N3O2/c1-3-15-14(18)17-8-4-12(5-9-17)16-10-6-13(19-2)7-11-16/h12-13H,3-11H2,1-2H3,(H,15,18)
• InChI Key： LCMMARLXRVQQBQ-UHFFFAOYSA-N
• SMILES： N1(C(NCC)=O)CCC(N2CCC(OC)CC2)CC1

Additional information on N-ethyl-4-methoxy-[1,4'-bipiperidine]-1'-carboxamide

N-ethyl-4-methoxy-[1,4'-bipiperidine]-1'-carboxamide: A Versatile Compound in Pharmaceutical Research

The compound N-ethyl-4-methoxy-[1,4'-bipiperidine]-1'-carboxamide, with the CAS number 1795491-93-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule is characterized by its unique structural features, including the presence of a 1,4'-bipiperidine core and functional groups such as the 4-methoxy and N-ethyl substituents. Recent studies have highlighted the potential of this compound in various therapeutic applications, making it a subject of growing interest among researchers.

One of the key aspects of N-ethyl-4-methoxy-[1,4'-bipiperidine]-1'-carboxamide is its molecular structure, which combines a bipiperidine framework with polar functional groups. The 1,4'-bipiperidine core provides a rigid scaffold that is crucial for the compound's bioactivity. The 4-methoxy group enhances solubility and may influence the compound's interaction with biological targets. Meanwhile, the N-ethyl substituent contributes to the molecule's hydrophobicity, which is essential for its penetration across cell membranes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-ethyl-4-methoxy-[1,4'-bipiperidine]-1'-carboxamide. Researchers have explored various methodologies, including asymmetric catalysis and solid-phase peptide synthesis, to achieve high yields and stereocontrol. These synthetic approaches have been instrumental in the development of this compound for preclinical studies, where its pharmacological properties are being rigorously evaluated.

In the realm of pharmaceutical research, N-ethyl-4-methyloxy-[1,4'-bipiperidine]-1'-carboxamide has shown promising activity in several therapeutic areas. For instance, studies published in 2023 have demonstrated its potential as an inhibitor of specific enzymes involved in neurodegenerative diseases. The compound's ability to modulate these enzymes suggests its utility in the treatment of conditions such as Alzheimer's and Parkinson's disease.

Another area of focus is the compound's application in anti-inflammatory therapies. Recent in vitro studies have revealed that N-ethyl-4-methoxy-[1,4'-bipiperidine]-1'-carboxamide exhibits significant anti-inflammatory activity by suppressing the production of pro-inflammatory cytokines. This property makes it a candidate for the development of novel treatments for inflammatory disorders, including rheumatoid arthritis and inflammatory bowel disease.

Moreover, the compound's potential in oncology has garnered attention. Preclinical trials have indicated that N-ethyl-4-methoxy-[1,4'-bipiperidine]-1'-carboxamide may inhibit the growth of certain cancer cell lines by inducing apoptosis and disrupting cellular signaling pathways. These findings highlight its potential as a therapeutic agent in the fight against cancer, particularly in targeting resistant tumor cells.

The pharmacokinetic profile of N-ethyl-4-methoxy-[1,4'-bipiperidine]-1'-carboxamide is another critical aspect of its development. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its ability to cross the blood-brain barrier is particularly noteworthy, as it suggests potential applications in central nervous system (CNS) disorders.

In addition to its therapeutic potential, the compound's safety profile is a key consideration. Early toxicological studies have indicated that N-ethyl-4-methoxy-[1,4'-bipiperidine]-1'-carboxamide exhibits low toxicity at therapeutic concentrations, which is essential for its transition from preclinical to clinical development. These findings are supported by in vivo studies conducted in 2023, which further validate its safety in animal models.

The development of N-ethyl-4-methoxy-[1,4'-bipiperidine]-1'-carboxamide is also being explored in the context of drug delivery systems. Researchers are investigating the use of nanotechnology to enhance the compound's bioavailability and target specific tissues. These innovations could significantly improve the efficacy of the compound in treating complex diseases.

As the field of pharmaceutical chemistry continues to evolve, N-ethyl-4-methoxy-[1,4'-bipiperidine]-1'-carboxamide stands out as a promising candidate with a wide range of potential applications. Ongoing research is focused on optimizing its chemical structure to enhance its therapeutic effects while minimizing potential side effects. These efforts are expected to contribute to the development of new and effective treatments for various medical conditions.

In conclusion, the compound N-ethyl-4-methoxy-[1,4'-bipiperidine]-1'-carboxamide represents a significant breakthrough in pharmaceutical research. Its unique molecular structure and diverse pharmacological properties make it a valuable asset in the development of novel therapeutics. As further studies are conducted, the potential applications of this compound are likely to expand, offering new opportunities for the treatment of a wide range of diseases.